2-[(3-methyl-7-octyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide

Specification

• CAS No.: 301354-15-4
• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6g/mol
• IUPAC Name: 2-(3-methyl-7-octyl-2,6-dioxopurin-8-yl)sulfanyl-N-phenylacetamide
• Standard InChI: InChI=1S/C22H29N5O3S/c1-3-4-5-6-7-11-14-27-18-19(26(2)21(30)25-20(18)29)24-22(27)31-15-17(28)23-16-12-9-8-10-13-16/h8-10,12-13H,3-7,11,14-15H2,1-2H3,(H,23,28)(H,25,29,30)
• Standard InChI Key: AOMGBDDMCPTPBB-UHFFFAOYSA-N
• SMILES: CCCCCCCCN1C2=C(N=C1SCC(=O)NC3=CC=CC=C3)N(C(=O)NC2=O)C
• Canonical SMILES: CCCCCCCCN1C2=C(N=C1SCC(=O)NC3=CC=CC=C3)N(C(=O)NC2=O)C

Introduction

The compound 2-[(3-methyl-7-octyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide is a complex organic molecule that incorporates a purine ring system, a sulfanyl group, and an N-phenylacetamide moiety. Despite its detailed chemical structure, specific information about this compound is limited in publicly available databases and scientific literature. This article aims to provide a comprehensive overview based on related compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such a compound would likely involve multiple steps, including the formation of the purine ring, attachment of the octyl chain, introduction of the sulfanyl group, and finally, the addition of the N-phenylacetamide moiety. Each step would require careful control of reaction conditions to ensure high yield and purity.

Biological Activity

While specific biological activity data for this compound are not available, compounds with similar structures may exhibit a range of biological activities, including potential roles in pharmaceutical applications. The presence of a purine ring suggests possible interactions with biological systems, as purines are fundamental components of DNA and RNA.

Related Compounds

• Ethyl [(3-methyl-7-octyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate: This compound, with a PubChem CID of 3101165, shares a similar purine structure but lacks the N-phenylacetamide group. It has a molecular weight of 396.5 g/mol.

• Methyl 2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoate: This compound has a molecular formula of C16H24N4O4S and is structurally similar but with a hexyl chain instead of an octyl chain.

Data Tables

Compound Name	Molecular Formula	Molecular Weight (g/mol)
Ethyl [(3-methyl-7-octyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate	C18H28N4O4S	396.5
Methyl 2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoate	C16H24N4O4S	Not specified
2-[(3-methyl-7-octyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide	Estimated C26H34N6O3S	Approximately 510